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Compound Name: Littorine

Cat. No.: B1216117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Littorine is a naturally occurring tropane alkaloid found in various plants of the Solanaceae

family, such as Atropa belladonna and Datura stramonium. As a key intermediate in the

biosynthesis of the pharmacologically significant alkaloids hyoscyamine and scopolamine,

littorine is of considerable interest to researchers in natural product chemistry, pharmacology,

and drug development. This technical guide provides an in-depth overview of the molecular

and chemical properties of littorine, its biosynthetic pathway, and detailed experimental

protocols for its extraction, quantification, and the assessment of its receptor binding affinity.

Molecular and Chemical Properties
Littorine is structurally related to other well-known tropane alkaloids like atropine and

hyoscyamine, with which it shares a common biosynthetic origin.[1] Its chemical structure

consists of a tropane ring esterified with phenyllactic acid.

Quantitative Data Summary
The fundamental molecular and chemical properties of littorine are summarized in the table

below for easy reference.
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Property Value Source(s)

Chemical Formula C₁₇H₂₃NO₃ [2][3]

Molecular Weight 289.37 g/mol [2][3]

CAS Number 21956-47-8 [4]

Appearance Solid powder [3]

Molecular Weight (HCl salt) 325.83 g/mol [4]

Chemical Formula (HCl salt) C₁₇H₂₃NO₃·HCl [4]

Biosynthesis and Signaling Pathways
Littorine plays a crucial role as an intermediate in the biosynthetic pathway of tropane

alkaloids.[5] The synthesis of littorine involves the esterification of tropine with phenyllactate.

This pathway is a key target for metabolic engineering efforts aimed at increasing the

production of medicinally important tropane alkaloids.

Tropane Alkaloid Biosynthetic Pathway
The following diagram illustrates the biosynthetic pathway leading to littorine and its

subsequent conversion to hyoscyamine and scopolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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